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Compound of Interest |

Compound Name: 2-(Benzylthio)-5-nitrobenzonitrile
CAS No.: 175135-67-8
Cat. No.: B061349
. J

A thorough understanding of the fundamental physicochemical properties of 2-(Benzylthio)-5-
nitrobenzonitrile is paramount for its effective use in research and development. This
substituted aromatic compound possesses a unigue combination of a nitrile, a nitro group, and
a benzylthio ether, which dictates its reactivity and potential utility.

Molecular Weight and Formula

The molecular weight is a critical parameter for stoichiometric calculations in synthesis and for
definitive identification via mass spectrometry. The molecular formula of 2-(Benzylthio)-5-
nitrobenzonitrile is C14H10N202S.[1] Based on this formula, the calculated molecular weight is
approximately 270.31 g/mol .[1] This value is consistently reported by commercial suppliers
such as Thermo Scientific.[1]

A summary of key molecular identifiers is provided in the table below for quick reference.
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Property Value Source

Molecular Formula C14H10N202S Thermo Scientific[1]
Molecular Weight ( g/mol ) 270.31 Thermo Scientific[1]
CAS Number 175135-67-8 Thermo Scientific[1]

2-(benzylsulfanyl)-5- S
IUPAC Name ) . Thermo Scientific[1]
nitrobenzonitrile

Synthesis and Mechanistic Rationale

The synthesis of 2-(Benzylthio)-5-nitrobenzonitrile is most effectively achieved through a
nucleophilic aromatic substitution (SrAr) reaction. This pathway is favored due to the electronic
properties of the precursor, 2-fluoro-5-nitrobenzonitrile. The fluorine atom at the C2 position
serves as an excellent leaving group, a property significantly enhanced by the potent electron-
withdrawing effects of the nitro group at the C5 position and the nitrile group at the C1 position.

The reaction mechanism involves the attack of a nucleophilic sulfur species, derived from
benzyl mercaptan, on the electron-deficient C2 carbon of the benzonitrile ring, leading to the
displacement of the fluoride ion.

Validated Synthesis Protocol

The following protocol provides a step-by-step methodology for the synthesis of 2-
(Benzylthio)-5-nitrobenzonitrile, designed to ensure reproducibility and high purity of the final
product.

Materials:

2-Fluoro-5-nitrobenzonitrile

Benzyl mercaptan

Potassium carbonate (K2COs), anhydrous

N,N-Dimethylformamide (DMF), anhydrous
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Ethyl acetate (EtOAC)
Saturated sodium chloride solution (Brine)
Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0a4)

Silica gel (for column chromatography)

Experimental Procedure:

Reaction Setup: In a clean, dry round-bottom flask under an inert atmosphere (e.g.,
nitrogen), dissolve 2-fluoro-5-nitrobenzonitrile (1.0 equivalent) in anhydrous DMF.

Base Addition: To the stirring solution, add anhydrous potassium carbonate (1.5 equivalents).
The base is critical for the in situ deprotonation of benzyl mercaptan to form the more potent
benzyl thiolate nucleophile.

Nucleophile Introduction: Slowly add benzyl mercaptan (1.2 equivalents) to the reaction
mixture via syringe. The reaction may be mildly exothermic; maintain ambient temperature.

Reaction Monitoring: Monitor the reaction's progress by Thin Layer Chromatography (TLC),
using an appropriate eluent such as a 4:1 mixture of hexanes and ethyl acetate. The reaction
is complete upon the disappearance of the 2-fluoro-5-nitrobenzonitrile starting material.

Aqueous Workup: Upon completion, pour the reaction mixture into water to quench the
reaction and dissolve inorganic salts.

Extraction: Transfer the aqueous mixture to a separatory funnel and extract the product into
ethyl acetate. Repeat the extraction two more times to ensure complete recovery.

Washing: Combine the organic extracts and wash sequentially with water and then brine.
This removes residual DMF and inorganic impurities.

Drying and Concentration: Dry the organic layer over anhydrous MgSOa or Na2SOa, filter,
and remove the solvent under reduced pressure using a rotary evaporator.

Purification: Purify the resulting crude solid by flash column chromatography on silica gel,
eluting with a gradient of hexanes and ethyl acetate to afford the pure 2-(Benzylthio)-5-
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nitrobenzonitrile.

Synthesis Workflow Diagram
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Caption: A streamlined workflow for the synthesis of 2-(Benzylthio)-5-nitrobenzonitrile.

Characterization and Purity Validation

To ensure the structural integrity and purity of the synthesized 2-(Benzylthio)-5-
nitrobenzonitrile, a suite of analytical techniques must be employed. The expected outcomes
from these analyses serve as a self-validating system for the protocol's success.

© 2026 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b061349?utm_src=pdf-body
https://www.benchchem.com/product/b061349?utm_src=pdf-body-img
https://www.benchchem.com/product/b061349?utm_src=pdf-body
https://www.benchchem.com/product/b061349?utm_src=pdf-body
https://www.benchchem.com/product/b061349?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b061349?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Analytical Technique Expected Results and Interpretation

The spectrum should display distinct signals for
'H NMR Spect the aromatic protons on both the benzonitrile
pectroscopy _ _ o
and benzyl rings, along with a characteristic

singlet for the methylene (-S-CHz-Ar) protons.

The spectrum should confirm the presence of all
14 unique carbon atoms, including the nitrile

13C NMR Spectroscopy carbon (C=N), the carbons of the two distinct
aromatic rings, and the aliphatic methylene

carbon.

The mass spectrum should exhibit a molecular

ion peak (M*) or a protonated molecular ion
Mass Spectrometry (MS)

peak ([M+H]*) that corresponds to the

calculated molecular weight of ~270.31 m/z.

The IR spectrum should show characteristic

absorption bands for the nitrile stretch (around

2220-2240 cm~1), asymmetric and symmetric
Infrared (IR) Spectroscopy )

stretches for the nitro group (around 1520 and

1340 cm~1), and aromatic C-H and C=C

stretches.

_ _ , A sharp and defined melting point range is a
Melting Point Analysis o ) i
strong indicator of high sample purity.

Potential Applications in Scientific Research

The unique molecular architecture of 2-(Benzylthio)-5-nitrobenzonitrile makes it a valuable
intermediate and a scaffold for further chemical exploration, particularly in medicinal chemistry
and materials science.

e Medicinal Chemistry Scaffold: Nitroaromatic compounds are a well-established class of
molecules with diverse biological activities.[2][3] This compound can serve as a starting point
for the synthesis of novel therapeutic agents. For example, related nitro-containing
benzimidazoles have demonstrated promising antioxidant and antimicrobial properties.[2][3]
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 Intermediate for Chemical Synthesis: The functional groups on the molecule offer multiple
avenues for transformation. The nitrile group can be hydrolyzed to a carboxylic acid or
reduced to a primary amine. The nitro group can be readily reduced to an aniline derivative,
a key precursor for the synthesis of a wide array of heterocyclic compounds and other
complex molecules.[4]

o Materials Science Building Block: The combination of aromatic rings and heteroatoms (N, S,
O) suggests potential for this molecule or its derivatives to be used in the development of
novel organic materials with interesting electronic or photophysical properties.

Safety and Handling Protocols

As a standard laboratory chemical, 2-(Benzylthio)-5-nitrobenzonitrile should be handled with
appropriate safety measures. All manipulations should be conducted in a certified chemical
fume hood. Personal Protective Equipment (PPE), including safety goggles, nitrile gloves, and
a flame-resistant lab coat, is mandatory. For comprehensive handling and disposal information,
consult the Material Safety Data Sheet (MSDS) provided by the supplier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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